Cas no 410086-28-1 (7-(trifluoromethyl)-1,2-dihydroisoquinolin-1-one)

• Product Name: 7-(trifluoromethyl)-1,2-dihydroisoquinolin-1-one
• CAS No: 410086-28-1
• MF: C₁₀H₆F₃NO
• MW: 213.15595293045
• MDL: MFCD12405863
• CID: 2190697
• PubChem ID: 42609180
• Update Time: 2025-07-31

7-(trifluoromethyl)-1,2-dihydroisoquinolin-1-one Chemical and Physical Properties

Names and Identifiers

• 7-(Trifluoromethyl)isoquinolin-1(2h)-one
• 7-(trifluoromethyl)-2H-isoquinolin-1-one
• 7-Trifluoromethyl-1-isoquinolone
• 7-(trifluoromethyl)-1,2-dihydroisoquinolin-1-one
• CS-0050123
• 410086-28-1
• SCHEMBL793511
• 7-TRIFLUOROMETHYL-2H-ISOQUINOLIN-1-ONE
• 1(2H)-Isoquinolinone, 7-(trifluoromethyl)-
• AB65552
• AS-34231
• 1823885-45-5
• DTXSID80654944
• MFCD12405863
• 7-(Trifluoromethyl)isoquinolin-1-ol
• AKOS015919022
• DB-296685

• MDL： MFCD12405863
• Inchi： 1S/C10H6F3NO/c11-10(12,13)7-2-1-6-3-4-14-9(15)8(6)5-7/h1-5H,(H,14,15)
• InChI Key： BTXOPRIQIDKOLM-UHFFFAOYSA-N
• SMILES： FC(C1C=CC2C=CNC(C=2C=1)=O)(F)F

Computed Properties

• Exact Mass: 213.04
• Monoisotopic Mass: 213.04
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 298
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.1A^2
• XLogP3: 2.2

Experimental Properties

• Density: 1.369±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 184-486 ºC (ethyl acetate hexane )
• Boiling Point: 361.491 °C at 760 mmHg
• Flash Point: 172.424 °C
• Solubility: Almost insoluble (0.026 g/l) (25 º C),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives Isoquinolones and derivatives